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Compound of Interest

Compound Name: 2-Chloro-4-pyrrolidinopyridine

CAS No.: 874758-84-6

Cat. No.: B1279594

Get Quote

Technical Whitepaper for Research & Development
Executive Summary & Chemical Identity
2-Chloro-4-pyrrolidinopyridine (also known as 2-Chloro-4-(pyrrolidin-1-yl)pyridine) is a

functionalized pyridine derivative characterized by a halogen at the C2 position and a cyclic

amine (pyrrolidine) at the C4 position.[1] This unique substitution pattern creates a "push-pull"

electronic system: the electron-donating pyrrolidine ring increases electron density on the

pyridine nitrogen, while the electron-withdrawing chlorine atom at C2 modulates lipophilicity

and reactivity.[1]
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Property Specification

CAS Number 874758-84-6

Molecular Formula C₉H₁₁ClN₂

Molecular Weight 182.65 g/mol

Structure Pyridine core, 2-Cl, 4-(N-pyrrolidino)

Appearance White to off-white solid

pKa (Predicted) ~6.5 - 7.0 (Pyridine N)

LogP (Predicted) ~2.1 - 2.5

Physicochemical Profile: Solubility
The solubility of 2-Chloro-4-pyrrolidinopyridine is governed by the lipophilic pyrrolidine ring

and the polarizable chloropyridine core.[1] Unlike its parent compound (4-pyrrolidinopyridine, 4-

PPY), the 2-chloro substituent reduces water solubility while enhancing solubility in chlorinated

and aprotic organic solvents.[1]

Solvent Compatibility Table
Data derived from structural analogs (2-chloropyridine and 4-PPY) and standard heterocyclic

behavior.[1]
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Solvent Class Solvent Solubility Rating Comments

Chlorinated
Dichloromethane

(DCM), Chloroform
High (>50 mg/mL)

Preferred solvents for

synthesis and

transfers.[1]

Polar Aprotic DMSO, DMF, DMAc High (>50 mg/mL)

Ideal for stock

solutions; stable for

short-term storage.[1]

Alcohols Methanol, Ethanol Moderate-High

Soluble, but

nucleophilic attack

(methoxylation) is a

theoretical risk at high

T.

Esters/Ethers Ethyl Acetate, THF Moderate

Good for extraction;

solubility may

decrease at low

temps.[1]

Hydrocarbons Hexanes, Heptane Low/Insoluble

Useful as an anti-

solvent for

precipitation/crystalliz

ation.[1]

Aqueous Water (pH 7) Low (<1 mg/mL)

Requires acidification

(pH < 4) to form the

soluble pyridinium

salt.[1]

pH-Dependent Solubility
The pyridine nitrogen is the most basic site.[1]

Neutral pH: The molecule exists as a free base with poor aqueous solubility.[1]

Acidic pH (pH < 4): Protonation of the pyridine nitrogen forms a water-soluble salt.[1]
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Note: Avoid strong mineral acids (e.g., conc.[1] HCl) for extended periods at high heat to

prevent hydrolysis of the pyrrolidine amide-like bond or the chloro-group.[1]

Stability & Reactivity Profile
The stability of 2-Chloro-4-pyrrolidinopyridine is dictated by the susceptibility of the C2-

Chlorine to Nucleophilic Aromatic Substitution (SₙAr) and the oxidative potential of the

pyrrolidine ring.[1]

Chemical Stability Mechanisms[1]
SₙAr Resistance: The 4-pyrrolidino group is a strong electron donor (via resonance).[1] This

donation increases electron density in the pyridine ring, making the C2 position less

electrophilic compared to 2-chloropyridine or 2,4-dichloropyridine.[1] Consequently, the

molecule is relatively stable to weak nucleophiles at room temperature.[1]

Hydrolysis: The C2-Cl bond is stable to water at neutral pH.[1] Hydrolysis to the pyridone (2-

hydroxy-4-pyrrolidinopyridine) typically requires harsh conditions (strong base/acid + heat).

[1]

Oxidation: The pyrrolidine nitrogen is tertiary and electron-rich.[1] Prolonged exposure to air

(oxygen) or peroxides can lead to N-oxide formation or ring degradation.[1]

Degradation Pathways (Visualization)
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Storage Risks

2-Chloro-4-pyrrolidinopyridine
(Stable Solid)

N-Oxide / Ring Oxidation
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 Peroxides (Fast)

2-Hydroxy-4-pyrrolidinopyridine
(Pyridone form)

 Strong Acid/Base
 + Heat

Substitution Product
(e.g., 2-Methoxy derivative)

 Nucleophilic Solvents
 (MeOH/Amines) + Heat

Click to download full resolution via product page

Caption: Primary degradation pathways include oxidation of the electron-rich system and

nucleophilic displacement of the chlorine atom under forcing conditions.

Storage Recommendations
Temperature: Store at 2–8°C (Refrigerated) for long-term stability. Room temperature is

acceptable for short-term handling (days/weeks).

Atmosphere: Store under Inert Gas (Argon/Nitrogen).[1] The electron-rich pyrrolidine moiety

is susceptible to slow oxidation.[1]

Container: Amber glass vials (protect from light).

Solution Stability:

DMSO/DMF: Stable for weeks at -20°C.[1]

Methanol/Ethanol: Avoid prolonged storage (>24h) at room temperature to prevent trace

SₙAr methoxylation.[1]

Experimental Protocols
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Solubility Determination Protocol (Visual & HPLC)
This protocol validates the solubility limit for formulation or reaction screening.[1]

Preparation: Weigh 10 mg of 2-Chloro-4-pyrrolidinopyridine into a clear 4 mL vial.

Solvent Addition: Add solvent in 100 µL increments at 25°C.

Agitation: Vortex for 30 seconds after each addition.

Observation:

Soluble: Clear solution, no particulates.[1]

Insoluble: Visible suspension or pellet after centrifugation.[1]

Quantification (Optional): Filter the saturated solution (0.22 µm PTFE), dilute, and analyze

via HPLC against a standard curve.

Stability-Indicating HPLC Method
To assess purity and monitor degradation (hydrolysis/oxidation).[1]
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Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus, 3.5µm, 4.6 x 100mm)

Mobile Phase A Water + 0.1% Trifluoroacetic Acid (TFA)

Mobile Phase B Acetonitrile + 0.1% TFA

Gradient 5% B to 95% B over 10 minutes

Flow Rate 1.0 mL/min

Detection
UV @ 254 nm (Aromatic) and 280 nm

(Pyrrolidine CT band)

Retention Logic

The polar hydrolysis product (2-hydroxy) will

elute earlier than the parent. The N-oxide may

elute slightly earlier or later depending on pH.[1]

Handling & Safety (E-E-A-T)
Expert Insight: While specific toxicology data for this exact CAS is limited, 2-halopyridines and

4-aminopyridines are known classes of irritants and potential acute toxins.[1]

Hazard Classification (GHS Predicted):

Acute Toxicity (Oral) - Category 3/4[1]

Skin/Eye Irritation - Category 2[1][2]

PPE Requirements: Nitrile gloves, safety goggles, and lab coat.[1] Handle strictly within a

fume hood to avoid inhalation of dusts.[1]

Spill Cleanup: Absorb solutions with vermiculite.[1] Solids should be swept gently (avoid dust

generation) and disposed of as hazardous organic waste (halogenated).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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